Cas no 94994-00-0 (Bicyclo[2.2.2]octane-1-carboxylic acid, 4-iodo-, methyl ester)

• Product Name: Bicyclo[2.2.2]octane-1-carboxylic acid, 4-iodo-, methyl ester
• CAS No: 94994-00-0
• MF: C₁₀H₁₅IO₂
• MW: 294.129375696182
• CID: 1987457
• PubChem ID: 86114295
• Update Time: 2025-04-21

Bicyclo[2.2.2]octane-1-carboxylic acid, 4-iodo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.2]octane-1-carboxylic acid, 4-iodo-, methyl ester
• 94994-00-0
• methyl 4-iodobicyclo[2.2.2]octane-1-carboxylate
• starbld0005302
• MFCD32696356
• SCHEMBL20944654
• D84791

• Inchi： 1S/C10H15IO2/c1-13-8(12)9-2-5-10(11,6-3-9)7-4-9/h2-7H2,1H3
• InChI Key： SXCLQFMOKUHRIA-UHFFFAOYSA-N
• SMILES： IC12CCC(C(=O)OC)(CC1)CC2

Computed Properties

• Exact Mass: 294.01168Da
• Monoisotopic Mass: 294.01168Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26.3Ų